Cas no 1597174-17-8 (N-methylimidazo1,2-apyridin-5-amine)

• Product Name: N-methylimidazo1,2-apyridin-5-amine
• CAS No: 1597174-17-8
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 5617583
• PubChem ID: 102625310
• Update Time: 2025-06-28

N-methylimidazo1,2-apyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-methylimidazo[1,2-a]pyridin-5-amine
• 1597174-17-8
• SCHEMBL20278465
• EN300-2984566
• N-methylimidazo1,2-apyridin-5-amine

• Inchi： 1S/C8H9N3/c1-9-7-3-2-4-8-10-5-6-11(7)8/h2-6,9H,1H3
• InChI Key： QXCXLUWEIPWQPW-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=CC=C2NC

Computed Properties

• Exact Mass: 147.079647300g/mol
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Additional information on N-methylimidazo1,2-apyridin-5-amine

N-Methylimidazo[1,2-a]Pyridin-5-Amine: A Comprehensive Overview

N-Methylimidazo[1,2-a]pyridin-5-amine, also known by its CAS number 1597174-17-8, is a heterocyclic aromatic compound with significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique electronic properties and potential applications in various industries. The structure of this compound features a fused ring system comprising an imidazole ring fused to a pyridine ring, with a methyl group attached to the nitrogen atom at position 5. This structural arrangement imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the importance of N-methylimidazo[1,2-a]pyridin-5-amine in the development of advanced materials. Researchers have explored its potential as a building block for constructing two-dimensional (2D) materials, such as graphene analogs and covalent organic frameworks (COFs). These materials exhibit exceptional stability, conductivity, and surface area, making them ideal candidates for applications in energy storage, catalysis, and sensing technologies. The methyl group substitution at position 5 plays a crucial role in modulating the electronic properties of the compound, which is essential for these applications.

The synthesis of N-methylimidazo[1,2-a]pyridin-5-amine has been optimized through various methodologies. One prominent approach involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of o-phenylenediamine derivatives with aldehyde or ketone groups has been shown to yield high-purity samples of this compound. The optimization of reaction conditions, such as temperature and solvent choice, has significantly improved the yield and purity of the product. These advancements have made it feasible to scale up production for industrial applications.

In terms of applications, N-methylimidazo[1,2-a]pyridin-5-amine has found utility in pharmaceutical research. Its unique electronic properties make it a promising candidate for drug design, particularly in the development of bioactive molecules targeting specific receptors or enzymes. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug discovery. The ability to modify its structure further enhances its versatility in medicinal chemistry.

The environmental impact of N-methylimidazo[1,2-a]pyridin-5-amine has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that it exhibits low toxicity towards aquatic organisms when used within recommended concentrations. However, further studies are required to fully understand its long-term environmental effects and ensure sustainable use.

In conclusion, N-methylimidazo[1,2-a]pyridin-5-amine (CAS No: 1597174-17-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure and tunable properties make it an attractive candidate for advancing materials science and pharmaceutical research. As ongoing studies continue to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.